N-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-3-methylbenzamide

Specification

• CAS No.: 954628-22-9
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol
• IUPAC Name: N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-3-methylbenzamide
• Standard InChI: InChI=1S/C20H22N2O3/c1-14-4-3-5-16(10-14)20(24)21-12-15-11-19(23)22(13-15)17-6-8-18(25-2)9-7-17/h3-10,15H,11-13H2,1-2H3,(H,21,24)
• Standard InChI Key: SPUFJCWEOCVSMJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)C(=O)NCC2CC(=O)N(C2)C3=CC=C(C=C3)OC
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NCC2CC(=O)N(C2)C3=CC=C(C=C3)OC

Introduction

N-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-3-methylbenzamide is a complex organic compound that, as of the latest available data, does not appear to have been extensively studied or documented in mainstream scientific literature. This compound belongs to a broader class of benzamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Given the lack of specific information on this compound, we will explore its potential characteristics and applications based on similar compounds and general principles of organic chemistry.

Synthesis

The synthesis of N-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-3-methylbenzamide would likely involve a multi-step process, starting with the preparation of the pyrrolidinone ring and its substitution with the 4-methoxyphenyl group. This could be followed by the formation of the benzamide moiety and its attachment to the pyrrolidinone derivative.

A general synthetic approach might involve:

• Step 1: Preparation of the 4-methoxyphenyl-substituted pyrrolidinone.

• Step 2: Synthesis of the 3-methylbenzoyl chloride.

• Step 3: Coupling of the pyrrolidinone derivative with the benzoyl chloride to form the final compound.

Potential Biological Activities

Benzamides are known for their diverse biological activities, including:

• Anti-inflammatory: Some benzamides have shown potential as anti-inflammatory agents by inhibiting specific enzymes involved in inflammation pathways.

• Antimicrobial: Certain benzamides exhibit antimicrobial properties, making them useful in the development of new antibiotics.

• Anticancer: There is ongoing research into benzamides as potential anticancer agents, with some showing promise in inhibiting cancer cell growth.